Cas no 83724-85-0 (6-methyl-3-nitro-Pyrazolo[1,5-a]pyrimidine)
![6-methyl-3-nitro-Pyrazolo[1,5-a]pyrimidine structure](https://www.kuujia.com/scimg/cas/83724-85-0x500.png)
6-methyl-3-nitro-Pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 6-methyl-3-nitro-Pyrazolo[1,5-a]pyrimidine
- AKOS024301610
- 83724-85-0
- 6-Methyl-3-nitropyrazolo[1,5-a]pyrimidine
-
- Inchi: InChI=1S/C7H6N4O2/c1-5-2-8-7-6(11(12)13)3-9-10(7)4-5/h2-4H,1H3
- InChI Key: ZJDHXJPCGXMMSK-UHFFFAOYSA-N
- SMILES: CC1=CN2C(=C(C=N2)[N+](=O)[O-])N=C1
Computed Properties
- Exact Mass: 178.04907545g/mol
- Monoisotopic Mass: 178.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 76Ų
6-methyl-3-nitro-Pyrazolo[1,5-a]pyrimidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM269598-1g |
6-Methyl-3-nitropyrazolo[1,5-a]pyrimidine |
83724-85-0 | 95% | 1g |
$498 | 2021-08-18 | |
Chemenu | CM269598-1g |
6-Methyl-3-nitropyrazolo[1,5-a]pyrimidine |
83724-85-0 | 95% | 1g |
$586 | 2023-02-16 | |
Alichem | A089006663-1g |
6-Methyl-3-nitropyrazolo[1,5-a]pyrimidine |
83724-85-0 | 95% | 1g |
$601.34 | 2023-08-31 |
6-methyl-3-nitro-Pyrazolo[1,5-a]pyrimidine Related Literature
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Sandrine Thicoipe,Philippe Carbonnière,Claude Pouchan Phys. Chem. Chem. Phys., 2013,15, 11646-11652
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Ibrar Ayub,Dangsheng Su,Marc Willinger,Alexey Kharlamov,Leonid Ushkalov,Valery A. Zazhigalov,Nataly Kirillova,Robert Schlögl Phys. Chem. Chem. Phys., 2003,5, 970-978
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Jia-Hao Wu,Wen-Chang Chen,Guey-Sheng Liou Polym. Chem., 2016,7, 1569-1576
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Gilles Montavon,Bernd Grambow New J. Chem., 2003,27, 1344-1352
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Matthias Bauer,Christoph Gastl Phys. Chem. Chem. Phys., 2010,12, 5575-5584
Additional information on 6-methyl-3-nitro-Pyrazolo[1,5-a]pyrimidine
6-Methyl-3-nitro-Pyrazolo[1,5-a]pyrimidine (CAS 83724-85-0): Properties, Applications, and Market Insights
6-Methyl-3-nitro-Pyrazolo[1,5-a]pyrimidine (CAS 83724-85-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrogen-containing heterocycle belongs to the pyrazolo[1,5-a]pyrimidine family, a structural motif known for its diverse biological activities and applications in medicinal chemistry.
The molecular structure of 6-methyl-3-nitro-Pyrazolo[1,5-a]pyrimidine features a fused bicyclic system with a methyl group at position 6 and a nitro substituent at position 3. This particular substitution pattern contributes to its unique physicochemical properties, including moderate solubility in organic solvents and characteristic UV absorption spectra. Researchers have noted its stability under standard laboratory conditions, making it a valuable intermediate in synthetic chemistry.
In pharmaceutical applications, 6-methyl-3-nitro-pyrazolo[1,5-a]pyrimidine derivatives have shown promise as potential kinase inhibitors, particularly in cancer research. The scaffold's ability to interact with various biological targets has led to its investigation in drug discovery programs targeting inflammatory diseases and metabolic disorders. Recent studies published in journals like Bioorganic & Medicinal Chemistry Letters highlight its potential as a privileged structure in medicinal chemistry.
The agrochemical industry has also explored 6-methyl-3-nitro-Pyrazolo[1,5-a]pyrimidine as a building block for novel crop protection agents. Its structural features make it suitable for developing compounds with herbicidal or fungicidal activities. Researchers are particularly interested in its potential to address emerging challenges in sustainable agriculture and resistance management.
From a synthetic chemistry perspective, CAS 83724-85-0 serves as a versatile intermediate for various transformations. The nitro group can be reduced to amines, while the methyl group at position 6 offers opportunities for further functionalization. These characteristics make it valuable for creating diverse molecular libraries in combinatorial chemistry approaches.
The global market for pyrazolo[1,5-a]pyrimidine derivatives has shown steady growth, driven by increasing R&D investments in pharmaceutical and agrochemical sectors. Market analysts project particular demand for 6-methyl-3-nitro substituted variants as research into their biological activities intensifies. Custom synthesis providers and specialty chemical suppliers have reported growing inquiries about this compound.
Quality control of 6-methyl-3-nitro-Pyrazolo[1,5-a]pyrimidine typically involves HPLC analysis, mass spectrometry, and NMR characterization. The compound generally appears as a light yellow to beige crystalline powder with a purity specification of ≥95% for most research applications. Proper storage conditions recommend protection from light and moisture at room temperature.
Recent advancements in synthetic methodologies have improved the accessibility of 6-methyl-3-nitro-Pyrazolo[1,5-a]pyrimidine. Modern catalytic approaches and flow chemistry techniques have enhanced yield and reduced production costs, making this compound more available for academic and industrial research programs.
Environmental and safety considerations for CAS 83724-85-0 follow standard laboratory chemical handling protocols. While not classified as highly hazardous, appropriate personal protective equipment is recommended during handling. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions.
The future research directions for 6-methyl-3-nitro-Pyrazolo[1,5-a]pyrimidine include exploration of its photophysical properties for materials science applications and further investigation of its pharmacological potential. Its structural similarity to various natural products continues to inspire synthetic chemists and drug discovery scientists alike.
Academic and industrial researchers interested in pyrazolo[1,5-a]pyrimidine chemistry frequently search for synthetic procedures, spectral data, and biological activity studies related to this compound. The growing body of literature suggests increasing recognition of its importance in heterocyclic chemistry and drug development.
For procurement of 6-methyl-3-nitro-Pyrazolo[1,5-a]pyrimidine, researchers should verify the supplier's analytical data and quality certifications. Many specialty chemical providers offer custom synthesis services and bulk quantities for developmental purposes, with lead times varying based on order specifications.
In conclusion, 6-methyl-3-nitro-Pyrazolo[1,5-a]pyrimidine (CAS 83724-85-0) represents an important structural motif in modern chemical research. Its versatility as a synthetic intermediate and potential biological activities ensure its continued relevance across multiple scientific disciplines. As research progresses, new applications for this compound are likely to emerge in both life sciences and materials chemistry.
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